Cas no 2172305-44-9 (2-(2-methylbutyl)quinazoline-4-carboxylic acid)

• Product Name: 2-(2-methylbutyl)quinazoline-4-carboxylic acid
• CAS No: 2172305-44-9
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 6050713
• PubChem ID: 165963983
• Update Time: 2025-06-09

2-(2-methylbutyl)quinazoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylbutyl)quinazoline-4-carboxylic acid
• EN300-1267476
• 2172305-44-9

• Inchi： 1S/C14H16N2O2/c1-3-9(2)8-12-15-11-7-5-4-6-10(11)13(16-12)14(17)18/h4-7,9H,3,8H2,1-2H3,(H,17,18)
• InChI Key： HMGNGILRJZOJFK-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC=CC=2N=C(CC(C)CC)N=1)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.1Ų

Additional information on 2-(2-methylbutyl)quinazoline-4-carboxylic acid

Comprehensive Overview of 2-(2-methylbutyl)quinazoline-4-carboxylic acid (CAS No. 2172305-44-9)

2-(2-methylbutyl)quinazoline-4-carboxylic acid (CAS No. 2172305-44-9) is a specialized organic compound belonging to the quinazoline family, a class of heterocyclic compounds known for their diverse pharmacological and industrial applications. This compound features a unique molecular structure combining a quinazoline core with a 2-methylbutyl side chain and a carboxylic acid functional group. Its structural complexity makes it a subject of interest in medicinal chemistry, material science, and agrochemical research.

The quinazoline scaffold is widely recognized for its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring derivatives like 2-(2-methylbutyl)quinazoline-4-carboxylic acid for their potential bioactivity. Recent studies suggest that modifications to the 2-methylbutyl moiety could enhance binding affinity to specific biological targets, making this compound a promising candidate for further investigation in therapeutic applications.

In material science, the carboxylic acid group in 2-(2-methylbutyl)quinazoline-4-carboxylic acid offers opportunities for further chemical modifications, such as esterification or amide formation. These derivatives could be utilized in the synthesis of advanced polymers or coordination complexes with metal ions. The compound's aromatic system also contributes to potential applications in organic electronics, where quinazoline-based materials are gaining attention for their optoelectronic properties.

From an analytical chemistry perspective, the characterization of 2-(2-methylbutyl)quinazoline-4-carboxylic acid typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods are crucial for verifying the compound's purity and structural integrity, especially when used as a reference standard or intermediate in synthetic pathways.

The synthesis of 2-(2-methylbutyl)quinazoline-4-carboxylic acid generally involves multi-step organic reactions, starting from readily available quinazoline precursors. Recent advancements in green chemistry have prompted researchers to develop more sustainable synthetic routes for such compounds, minimizing hazardous byproducts and improving atom economy. This aligns with current industry trends toward environmentally friendly chemical production.

In the context of current research trends, 2-(2-methylbutyl)quinazoline-4-carboxylic acid is being studied alongside other quinazoline derivatives for their potential in addressing global health challenges. The COVID-19 pandemic has renewed interest in broad-spectrum antiviral compounds, and some quinazoline-based molecules have shown promising activity against various viral targets. While this specific compound's antiviral properties haven't been fully elucidated, its structural features warrant further investigation in this direction.

The compound's stability and solubility profile make it suitable for various formulation approaches in pharmaceutical development. Researchers are particularly interested in how the 2-methylbutyl side chain might influence the molecule's pharmacokinetic properties, potentially improving membrane permeability or metabolic stability compared to simpler quinazoline analogs.

From a commercial perspective, 2-(2-methylbutyl)quinazoline-4-carboxylic acid (CAS No. 2172305-44-9) is primarily available as a research chemical from specialty chemical suppliers. The global market for such fine chemicals has been growing steadily, driven by increasing R&D investments in both academic and industrial settings. Quality control specifications typically require ≥95% purity for most research applications, with some specialized studies demanding even higher purity grades.

Recent patent literature reveals growing interest in quinazoline-4-carboxylic acid derivatives across multiple industries. While 2-(2-methylbutyl)quinazoline-4-carboxylic acid itself may not yet be the subject of extensive patent claims, its structural analogs appear in various applications ranging from crop protection to electronic materials. This suggests potential future applications for this specific compound as researchers continue to explore structure-activity relationships within this chemical class.

Safety considerations for handling 2-(2-methylbutyl)quinazoline-4-carboxylic acid follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and eye protection is recommended when working with this material. Proper ventilation and avoidance of dust formation are advised, particularly in larger-scale operations.

The future research directions for 2-(2-methylbutyl)quinazoline-4-carboxylic acid may include detailed structure-activity relationship studies to optimize its potential biological effects. Computational chemistry approaches, such as molecular docking simulations, could help predict its interactions with various biological targets before undertaking costly synthetic and biological testing campaigns.

In conclusion, 2-(2-methylbutyl)quinazoline-4-carboxylic acid (CAS No. 2172305-44-9) represents an interesting example of quinazoline chemistry with potential applications across multiple scientific disciplines. Its unique structural features combine the versatility of the quinazoline core with the potential modulation offered by the 2-methylbutyl substituent and carboxylic acid functionality. As research into quinazoline derivatives continues to expand, this compound may find new roles in addressing contemporary scientific and technological challenges.